Cas no 2413847-59-1 (2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)-)

• Product Name: 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)-
• CAS No: 2413847-59-1
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• CID: 5359881
• Update Time: 2025-07-09

2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)-

• Inchi： 1S/C9H16N2O2.ClH/c12-9(13)7-1-2-8-5-10-3-4-11(8)6-7;/h7-8,10H,1-6H2,(H,12,13);1H/t7-,8-;/m1./s1
• InChI Key： ZJQAEYVRHMLNIV-SCLLHFNJSA-N
• SMILES： C([C@@H]1CC[C@]2([H])CNCCN2C1)(=O)O.Cl

Additional information on 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)-

Research Briefing on 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)- (CAS: 2413847-59-1)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)- (CAS: 2413847-59-1). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its current research status.

The compound, identified by its CAS number 2413847-59-1, belongs to the class of pyrido-pyrazine derivatives, which are known for their diverse biological activities. Recent studies have highlighted its role as a key intermediate in the synthesis of novel drug candidates targeting neurological disorders and infectious diseases. The stereochemistry, particularly the (7R,9aR)- configuration, has been shown to significantly influence its binding affinity and selectivity towards specific biological targets.

One of the most notable developments in the past year involves the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through the use of asymmetric catalysis and green chemistry approaches. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In terms of pharmacological applications, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific neurotransmitter receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed its potent activity as a GABA_A receptor agonist, suggesting potential utility in the treatment of anxiety and epilepsy. Additionally, its hydrochloride salt form has been shown to exhibit improved solubility and bioavailability compared to the free base, making it a more viable candidate for further drug development.

Another area of active research is the exploration of this compound's antimicrobial properties. Preliminary data from a collaborative study between academic and industry researchers indicate promising activity against drug-resistant bacterial strains, particularly in combination with existing antibiotics. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new classes of antimicrobial agents.

From a structural perspective, X-ray crystallography studies have provided detailed insights into the molecular conformation and intermolecular interactions of the compound. These structural analyses are crucial for rational drug design, enabling researchers to make targeted modifications to enhance potency and reduce off-target effects. The hydrochloride salt form (1:2 stoichiometry) has been particularly well-characterized, with studies confirming its stability under various physiological conditions.

Looking ahead, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with indications ranging from central nervous system disorders to anti-infective therapies. The unique scaffold of 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid offers multiple sites for structural modification, providing ample opportunities for the development of novel therapeutic agents with improved pharmacological profiles.

In conclusion, the compound 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-, hydrochloride (1:2), (7R,9aR)- (CAS: 2413847-59-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical translation. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives to address unmet medical needs across multiple disease areas.